Cas no 2411306-80-2 (4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2411306-80-2
• MF: C₁₁H₁₄ClNO₄S
• MW: 291.75116109848
• CID: 5416543
• PubChem ID: 146104794
• Update Time: 2025-11-02

4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2411306-80-2
• EN300-26605073
• 4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione
• 2-Chloro-1-[3-(5-methylfuran-2-yl)-1,1-dioxo-1,4-thiazinan-4-yl]ethanone
• Z3377960355
• 2-Chloro-1-[3-(5-methyl-2-furanyl)-1,1-dioxido-4-thiomorpholinyl]ethanone

• Inchi： 1S/C11H14ClNO4S/c1-8-2-3-10(17-8)9-7-18(15,16)5-4-13(9)11(14)6-12/h2-3,9H,4-7H2,1H3
• InChI Key： BEDAZKYQDLNMHS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCS(=O)(=O)CC1C1=CC=C(C)O1)CCl

Computed Properties

• Exact Mass: 291.0332068g/mol
• Monoisotopic Mass: 291.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.389±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.2±50.0 °C(Predicted)
• pka: -2.59±0.40(Predicted)

Additional information on 4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione

Research Brief on 4-(2-Chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione (CAS: 2411306-80-2)

This research brief provides an in-depth analysis of the latest advancements related to the compound 4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione (CAS: 2411306-80-2), a promising candidate in the field of chemical biology and pharmaceutical research. The compound has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a key molecule for further investigation in drug discovery.

The synthesis of 4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione involves a multi-step process, with recent improvements focusing on yield optimization and purity enhancement. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also investigated its stability under various conditions, providing valuable insights for formulation development.

In terms of biological activity, preliminary studies indicate that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro assays have demonstrated its ability to modulate key signaling molecules, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, its selectivity profile has been evaluated against a panel of related enzymes, highlighting its specificity and reducing the likelihood of off-target effects.

Recent pharmacological evaluations have extended to in vivo models, where the compound has shown promising results in reducing disease markers with minimal toxicity. Pharmacokinetic studies reveal favorable absorption and distribution properties, though further optimization may be required to enhance its metabolic stability. These findings underscore the compound's potential as a lead candidate for further preclinical development.

Ongoing research is exploring the structural-activity relationship (SAR) of 4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione, with modifications aimed at improving its efficacy and safety profile. Computational modeling and molecular docking studies have provided mechanistic insights into its interaction with biological targets, guiding the design of next-generation analogs. Collaborative efforts between academic and industrial researchers are accelerating its translation into clinical applications.

In conclusion, 4-(2-chloroacetyl)-3-(5-methylfuran-2-yl)-1lambda6-thiomorpholine-1,1-dione represents a significant advancement in chemical biology, with robust potential for therapeutic development. Continued research will be essential to fully elucidate its mechanisms and optimize its properties for clinical use. This brief highlights the compound's current status and future directions, offering valuable insights for researchers and stakeholders in the pharmaceutical industry.